Cas no 1226430-57-4 (5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole)

5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole structure
1226430-57-4 structure
Product Name:5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
CAS No:1226430-57-4
MF:C18H15N5O2S2
MW:397.47400021553
CID:6296948
PubChem ID:49675904
Update Time:2025-09-24

5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
    • 5-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
    • benzo[c][1,2,5]thiadiazol-5-yl(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
    • AKOS024511288
    • F5496-1009
    • 1226430-57-4
    • 2,1,3-benzothiadiazol-5-yl-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
    • Inchi: 1S/C18H15N5O2S2/c24-18(12-3-4-13-14(10-12)22-27-21-13)23-7-5-11(6-8-23)16-19-20-17(26-16)15-2-1-9-25-15/h1-4,9-11H,5-8H2
    • InChI Key: PNSMDECFQWKMTA-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=CC3C(C=2)=NSN=3)=O)CC1

Computed Properties

  • Exact Mass: 397.06671709g/mol
  • Monoisotopic Mass: 397.06671709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 142Ų

5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole Pricemore >>

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5-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole Related Literature

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